Cas no 844683-72-3 ((3-fluorophenyl)-(4-methylsulfanylphenyl)methanol)

844683-72-3 structure
Product name:(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-fluorophenyl)-(4-methylsulfanylphenyl)methanol
- 3-Fluoro-4'-(methylthio)benzhydrol
- AC1MBZI1
- SureCN230603
- CTK7B4918
- AG-A-60109
- KB-236092
- (3-fluoro-phenyl)-(4-methylsulfanyl-phenyl)-methanol
- (3-fluorophenyl)(4-(methylthio)phenyl)methanol
- 844683-72-3
- SCHEMBL230603
- DTXSID60374618
- GDUKTRLMPKAIHC-UHFFFAOYSA-N
-
- MDL: MFCD06201329
- Inchi: InChI=1S/C14H13FOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9,14,16H,1H3
- InChI Key: GDUKTRLMPKAIHC-UHFFFAOYSA-N
- SMILES: CSC1=CC=C(C=C1)C(C2=CC(=CC=C2)F)O
Computed Properties
- Exact Mass: 248.06700
- Monoisotopic Mass: 248.06711437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5Ų
- XLogP3: 3.3
Experimental Properties
- PSA: 45.53000
- LogP: 3.62930
(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Fluorochem | 022503-25g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 97% | 25g |
£1538.00 | 2022-02-28 | |
Fluorochem | 022503-1g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 97% | 1g |
£333.00 | 2022-02-28 | |
Fluorochem | 022503-5g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 97% | 5g |
£709.00 | 2022-02-28 | |
A2B Chem LLC | AH52327-1g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 97% | 1g |
$1205.00 | 2024-04-19 | |
A2B Chem LLC | AH52327-5g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 97% | 5g |
$2831.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644926-1g |
(3-Fluorophenyl)(4-(methylthio)phenyl)methanol |
844683-72-3 | 98% | 1g |
¥10710.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644926-5g |
(3-Fluorophenyl)(4-(methylthio)phenyl)methanol |
844683-72-3 | 98% | 5g |
¥27855.00 | 2024-07-28 | |
Crysdot LLC | CD12026055-5g |
3-Fluoro-4'-(methylthio)benzhydrol |
844683-72-3 | 95+% | 5g |
$1196 | 2024-07-24 |
(3-fluorophenyl)-(4-methylsulfanylphenyl)methanol Related Literature
-
Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
-
Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
-
Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
-
Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
844683-72-3 ((3-fluorophenyl)-(4-methylsulfanylphenyl)methanol) Related Products
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